Cas no 1251546-97-0 (1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide)

• Product Name: 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide
• CAS No: 1251546-97-0
• MF: C₁₈H₁₉ClN₂O₂S₂
• MW: 394.938660860062
• CID: 5913285
• PubChem ID: 49716135
• Update Time: 2025-05-19

1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide
• SR-01000925498-1
• AKOS024522666
• F5854-3103
• VU0524085-1
• 1-(3-chlorophenyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]methanesulfonamide
• SR-01000925498
• 1-(3-chlorophenyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)methanesulfonamide
• 1251546-97-0
• 1-(3-chlorophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)methanesulfonamide

• Inchi： 1S/C18H19ClN2O2S2/c1-20-9-3-7-17(20)12-21(13-18-8-4-10-24-18)25(22,23)14-15-5-2-6-16(19)11-15/h2-11H,12-14H2,1H3
• InChI Key： KHJSSPUJQHQKMY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)S(N(CC1=CC=CN1C)CC1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 394.0576479g/mol
• Monoisotopic Mass: 394.0576479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide

Introduction to Compound with CAS No. 1251546-97-0 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1251546-97-0 is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. The chemical name of this compound is 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide, which reflects its complex molecular architecture involving multiple heterocyclic rings and functional groups. This introduction aims to provide a comprehensive overview of the compound, its synthesis, potential applications, and recent advancements in research that highlight its significance in contemporary pharmaceutical development.

The molecular structure of this compound features a central methanesulfonamide group connected to a 3-chlorophenyl ring, a 1-methyl-1H-pyrrol-2-ylmethyl group, and a thiophen-2-ylmethyl group. Such a diverse array of substituents makes it a promising candidate for further exploration in drug discovery. The presence of the chlorophenyl ring suggests potential interactions with biological targets, while the pyrrole and thiophene moieties are known for their role in enhancing binding affinity and selectivity. These structural elements collectively contribute to the compound's pharmacological profile, making it an intriguing subject for medicinal chemists.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their widespread presence in biologically active molecules. The compound with CAS No. 1251546-97-0 is no exception, as it combines several heterocyclic systems that are known to exhibit significant pharmacological activity. For instance, pyrrole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. Similarly, thiophene-based compounds are recognized for their role in treating neurological disorders and cancer. The synergistic effects of these heterocyclic units in the given compound make it a valuable asset in the quest for novel therapeutic agents.

The synthesis of 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3-chlorobenzaldehyde, which is then used to form the 3-chlorophenylmethyl moiety through condensation reactions. Subsequent steps involve the introduction of the pyrrole and thiophene groups through nucleophilic substitution or other coupling reactions. The final step involves the formation of the methanesulfonamide group, which is achieved by reacting an amine derivative with methanesulfonyl chloride.

The use of modern synthetic techniques has greatly enhanced the efficiency and scalability of producing this compound. For example, catalytic methods such as palladium-catalyzed cross-coupling reactions have enabled the formation of complex molecular structures with high precision. Additionally, computational chemistry tools have been instrumental in predicting reaction outcomes and optimizing synthetic routes before experimental implementation. These advancements have not only facilitated the synthesis of 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide but also paved the way for designing similar molecules with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential application in treating various diseases. Recent studies have shown that derivatives of methanesulfonamide exhibit potent inhibitory effects on enzymes involved in cancer progression. The structural features of our compound suggest that it may interact with these enzymes in a manner that disrupts their function, thereby inhibiting tumor growth. Furthermore, preliminary computational studies indicate that the compound may also possess anti-inflammatory properties by modulating inflammatory pathways associated with chronic diseases.

The therapeutic potential of this compound has prompted researchers to explore its activity in vitro and in vivo models. In cell-based assays, it has been observed that 1-(3-chlorophenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide exhibits significant cytotoxicity against several cancer cell lines without compromising normal cell viability. This selective toxicity is attributed to its ability to target specific enzymes overexpressed in cancer cells. Additionally, animal studies have demonstrated that oral administration of the compound leads to reduced tumor burden and improved survival rates in mouse models of cancer.

The development of new drugs is often hindered by issues related to drug delivery and bioavailability. However, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally. This is largely due to its well-balanced lipophilicity and solubility characteristics, which allow it to cross biological membranes efficiently while remaining stable within biological systems. These properties make it a promising candidate for further clinical development.

In conclusion, Compound with CAS No. 1251546-97-0 represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted pharmacological activities. The combination of heterocyclic units such as pyrrole and thiophene provides a unique framework for targeting various diseases, particularly cancer and inflammatory disorders. With ongoing research efforts focused on optimizing its synthesis and exploring new therapeutic applications, this compound holds great promise for improving human health outcomes in the future.